Cas no 2172517-98-3 (5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid)

• Product Name: 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid
• CAS No: 2172517-98-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5865801
• PubChem ID: 165536804
• Update Time: 2025-05-24

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid
• 2172517-98-3
• EN300-1516426
• 5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]hexanoic acid

• Inchi： 1S/C27H34N2O5/c1-18(26(32)29-19(2)10-7-15-25(30)31)9-8-16-28-27(33)34-17-24-22-13-5-3-11-20(22)21-12-4-6-14-23(21)24/h3-6,11-14,18-19,24H,7-10,15-17H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： YMHYDYCTWGKBHD-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(C)C(NC(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic Acid: A Comprehensive Overview

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid, commonly referred to by its CAS number 2172517-98-3, is a complex organic compound with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a substituted pentanamide moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound underscores its potential role in advanced chemical modifications and drug delivery systems.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The Fmoc group is introduced via a coupling reaction, while the pentanamide moiety is synthesized through a series of alkylation and amidation steps. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and industrial applications. Studies have shown that the stereochemistry of the molecule plays a critical role in its biological activity, particularly in its interaction with cellular receptors.

In terms of applications, this compound has garnered significant attention for its potential in drug delivery systems. Its ability to form stable complexes with various therapeutic agents has been explored in recent clinical trials. For instance, researchers have demonstrated that the compound can enhance the bioavailability of certain anticancer drugs by protecting them from enzymatic degradation during transit through biological systems. This property makes it a promising candidate for developing targeted drug delivery systems.

Another area where this compound has shown potential is in materials science. Its unique chemical structure allows it to serve as a precursor for the synthesis of advanced polymers and coatings. Recent studies have highlighted its ability to form self-healing materials, which can autonomously repair minor damages caused by environmental stressors. This property is particularly valuable in industries such as aerospace and automotive manufacturing, where durability and longevity are critical.

From an environmental perspective, the biodegradability of this compound has been a subject of recent research. Scientists have investigated the impact of various environmental conditions on the degradation process of the compound, with promising results indicating that it can be safely integrated into eco-friendly chemical processes. This aligns with the growing global emphasis on sustainable chemistry practices.

In conclusion, 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidohexanoic acid (CAS 2172517-98-3) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a key player in modern chemical research and development.